2-(4-fluorophenyl)-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]acetamide
• InChI: InChI=1S/C19H20FNO2/c1-23-19(11-15-4-2-3-5-16(15)12-19)13-21-18(22)10-14-6-8-17(20)9-7-14/h2-9H,10-13H2,1H3,(H,21,22)
• InChI Key: GNTIUOFTKJJXAR-UHFFFAOYSA-N
• Canonical SMILES: COC1(CC2=CC=CC=C2C1)CNC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C19H20FNO2
• Molecular Weight: 313.4 g/mol
• CAS No.: 2034529-63-8

Description

2-(4-fluorophenyl)-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C19H20FNO2 and its molecular weight is 313.372. The purity is usually 95%.
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Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

Research by Coleman et al. (2000) investigates the metabolism of chloroacetamide herbicides, highlighting the metabolic pathways and potential toxicological implications. The study focuses on the metabolism of various chloroacetamides in human and rat liver microsomes, providing insights into the metabolic activation pathways that could lead to carcinogenic products. This research could inform the safety assessment and environmental impact of related acetamide compounds, including 2-(4-fluorophenyl)-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)acetamide (Coleman et al., 2000).

Radioligands for Peripheral Benzodiazepine Receptor

Zhang et al. (2003) synthesized and evaluated ligands for peripheral benzodiazepine receptors (PBR), showcasing the potential for developing novel radioligands for neuroimaging. The study contributes to understanding how structural modifications impact binding affinity and selectivity towards PBR, which could be relevant for research into compounds with similar phenylacetamide frameworks (Zhang et al., 2003).

Photoreactions of Flutamide

Watanabe et al. (2015) explored the photoreactions of flutamide, an anti-cancer drug, in different solvents. The study's findings on photodegradation and photostability are pertinent for designing and developing novel acetamide derivatives with improved stability and safety profiles. Such research could be extrapolated to similar compounds to understand their behavior under light exposure (Watanabe et al., 2015).

Green Synthesis of N-(3-Amino-4-methoxyphenyl)acetamide

Research by Zhang Qun-feng (2008) on the green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide emphasizes advancements in environmentally friendly chemical synthesis. The study's focus on catalytic hydrogenation for producing acetamide intermediates could inform sustainable methodologies for synthesizing related compounds, including this compound (Zhang Qun-feng, 2008).